Cas no 944897-90-9 (5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazole-2-carbaldehyde)

5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazole-2-carbaldehyde structure
944897-90-9 structure
Product Name:5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazole-2-carbaldehyde
CAS No:944897-90-9
MF:C10H5F3N2O2
MW:242.154112577438
CID:1083610
PubChem ID:72211030
Update Time:2025-04-20

5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazole-2-carbaldehyde
    • 5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole-2-carbaldehyde
    • 944897-90-9
    • AB57550
    • DB-349620
    • Inchi: 1S/C10H5F3N2O2/c11-10(12,13)7-3-1-6(2-4-7)9-15-14-8(5-16)17-9/h1-5H
    • InChI Key: VRVDLTVJOGHSNG-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C2=NN=C(C=O)O2)=CC=1)(F)F

Computed Properties

  • Exact Mass: 242.03031189g/mol
  • Monoisotopic Mass: 242.03031189g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 56Ų

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